Ethyl 2-cyclopropyl-6-ethylpyrimidine-4-carboxylate
Overview
Description
Ethyl 2-cyclopropyl-6-ethylpyrimidine-4-carboxylate, commonly referred to as ECPC, is a cyclic organic compound belonging to the pyrimidine family of compounds. It is a highly versatile compound with a wide range of applications in both scientific research and commercial production.
Scientific Research Applications
Medicinal Chemistry: Antiviral Agents
In medicinal chemistry, derivatives of pyrimidine, such as Ethyl 2-cyclopropyl-6-ethylpyrimidine-4-carboxylate, have been explored for their potential as antiviral agents. These compounds can be designed to target viral enzymes or replication mechanisms. For instance, similar structures have shown inhibitory activity against influenza A and other viruses .
Agriculture: Pesticide Development
The pyrimidine scaffold is a key component in the development of pesticides. Its derivatives can be synthesized to create compounds that are effective in controlling pests and improving crop yields. Research into pyrimidine derivatives like Ethyl 2-cyclopropyl-6-ethylpyrimidine-4-carboxylate could lead to new agricultural chemicals .
Material Science: Organic Semiconductors
In material science, pyrimidine derivatives are valuable for creating organic semiconductors. These materials are used in electronic devices due to their ability to conduct electricity while maintaining the flexibility of organic compounds. Ethyl 2-cyclopropyl-6-ethylpyrimidine-4-carboxylate could contribute to advancements in this area .
Environmental Science: Analytical Standards
Compounds like Ethyl 2-cyclopropyl-6-ethylpyrimidine-4-carboxylate can serve as analytical standards in environmental science. They help in the accurate detection of contaminants and the assessment of environmental pollution. Their stability and specificity make them ideal for such applications .
Biochemistry: Enzyme Inhibition
In biochemistry, pyrimidine derivatives are studied for their role as enzyme inhibitors. They can bind to active sites of enzymes, modulating biochemical pathways. This property is crucial for developing drugs that can treat various metabolic disorders .
Pharmacology: Drug Synthesis
The pyrimidine ring is a common feature in many pharmaceutical drugs. Ethyl 2-cyclopropyl-6-ethylpyrimidine-4-carboxylate could be used as an intermediate in the synthesis of drugs with diverse therapeutic applications, including anticancer, antidiabetic, and cardiovascular drugs .
properties
IUPAC Name |
ethyl 2-cyclopropyl-6-ethylpyrimidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-3-9-7-10(12(15)16-4-2)14-11(13-9)8-5-6-8/h7-8H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDFLZILRVALTCU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC(=N1)C2CC2)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-cyclopropyl-6-ethylpyrimidine-4-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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